Cas no 128008-74-2 (Acetamide, N-[2-[(4-hydroxyphenyl)thio]-1-methylethyl]-)

• Product Name: Acetamide, N-[2-[(4-hydroxyphenyl)thio]-1-methylethyl]-
• CAS No: 128008-74-2
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 1226286
• Update Time: 2024-08-04

Acetamide, N-[2-[(4-hydroxyphenyl)thio]-1-methylethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-[(4-hydroxyphenyl)thio]-1-methylethyl]-

• Inchi： 1S/C11H15NO2S/c1-8(12-9(2)13)7-15-11-5-3-10(14)4-6-11/h3-6,8,14H,7H2,1-2H3,(H,12,13)
• InChI Key： WTTFAZFFUMIJNC-UHFFFAOYSA-N
• SMILES： C(NC(C)CSC1=CC=C(O)C=C1)(=O)C

Computed Properties

• Exact Mass: 225.08245
• Monoisotopic Mass: 225.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 457.1±30.0 °C(Predicted)
• PSA: 49.33
• pka: 9.68±0.26(Predicted)